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Compound of Interest

Compound Name: (+/-)-Tebuconazole-D4

Cat. No.: B15378686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available deuterated

internal standard, (+/-)-Tebuconazole-D4. It is intended to be a valuable resource for

researchers and scientists utilizing this compound in analytical methodologies, particularly for

the quantification of Tebuconazole in various matrices.

Commercial Availability and Specifications
(+/-)-Tebuconazole-D4 is available from a select number of specialized chemical suppliers.

While detailed specifications can vary between batches and suppliers, the following table

summarizes the generally available information. Researchers are strongly encouraged to

request a lot-specific Certificate of Analysis (CoA) from the supplier to obtain precise

quantitative data.
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Parameter Typical Specification Notes

Chemical Name

(±)-1-(4-Chlorophenyl-d4)-4,4-

dimethyl-3-(1H-1,2,4-triazol-1-

ylmethyl)pentan-3-ol

The deuterium labels are on

the chlorophenyl ring.

Molecular Formula C₁₆H₁₈D₄ClN₃O

Molecular Weight ~311.85 g/mol

CAS Number 107534-96-3 (unlabelled)

A specific CAS number for the

D4 variant is not consistently

provided.

Chemical Purity ≥97%

This value can vary. A CoA is

essential for accurate

concentration calculations.

Isotopic Enrichment Not consistently specified

The percentage of deuteration

(e.g., %D) is a critical

parameter for mass

spectrometry-based methods

and should be confirmed with

the supplier.

Format
Typically supplied as a neat

solid.

Solutions in specified solvents

may be available from some

suppliers upon request.

Storage 2-8°C

Refer to the supplier's

instructions for long-term

storage recommendations.

Identified Commercial Suppliers:

Clearsynth[1]

Pharmaffiliates[2]

Toronto Research Chemicals (TRC)[3][4]
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Application in Analytical Methods
(+/-)-Tebuconazole-D4 is primarily employed as an internal standard in analytical methods for

the determination of Tebuconazole residues. Its use is particularly critical in complex matrices

such as environmental samples (water, soil) and biological tissues, where matrix effects can

significantly impact the accuracy and precision of quantification. The nearly identical chemical

and physical properties to the non-deuterated analyte, combined with its distinct mass, make it

an ideal internal standard for mass spectrometry-based techniques like Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol: Quantification of
Tebuconazole in Water Samples using (+/-)-
Tebuconazole-D4 Internal Standard
The following is a generalized experimental protocol based on established analytical methods.

Researchers should optimize and validate the method for their specific instrumentation and

matrix.

1. Preparation of Standard Solutions:

Primary Stock Solution of Tebuconazole (Unlabeled): Accurately weigh a known amount of

analytical grade Tebuconazole and dissolve it in a suitable solvent (e.g., methanol,

acetonitrile) to prepare a stock solution of known concentration (e.g., 1000 µg/mL).

Primary Stock Solution of (+/-)-Tebuconazole-D4: Accurately weigh a known amount of

(+/-)-Tebuconazole-D4 and dissolve it in the same solvent to prepare a stock solution of

known concentration (e.g., 100 µg/mL).

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the

Tebuconazole primary stock solution. Fortify each calibration standard with a constant,

known concentration of the (+/-)-Tebuconazole-D4 internal standard from its primary stock

solution.

2. Sample Preparation:

Collect water samples in appropriate containers.
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For each sample, aliquot a known volume (e.g., 10 mL) into a suitable tube.

Spike each sample with a known amount of the (+/-)-Tebuconazole-D4 internal standard

solution.

Depending on the sample cleanliness and target limit of quantification, a solid-phase

extraction (SPE) step may be necessary to clean up the sample and concentrate the analyte.

3. LC-MS/MS Analysis:

Chromatographic Conditions:

Column: A C18 reverse-phase column is commonly used.

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),

often with a modifier like formic acid or ammonium formate, is typically employed.

Flow Rate: Dependent on the column dimensions.

Injection Volume: Consistent for all standards and samples.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode is common.

Monitoring Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transitions:

Tebuconazole: Monitor at least two transitions (a quantifier and a qualifier).

(+/-)-Tebuconazole-D4: Monitor the corresponding transitions, accounting for the mass

shift due to the four deuterium atoms.

4. Data Analysis:
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Construct a calibration curve by plotting the ratio of the peak area of the Tebuconazole

quantifier transition to the peak area of the (+/-)-Tebuconazole-D4 quantifier transition

against the concentration of Tebuconazole in the calibration standards.

Calculate the same peak area ratio for the unknown samples.

Determine the concentration of Tebuconazole in the samples by interpolating their peak area

ratios from the calibration curve.

Workflow for Tebuconazole Quantification
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Caption: Workflow for the quantification of Tebuconazole using a deuterated internal standard.
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Signaling Pathways
As (+/-)-Tebuconazole-D4 is an internal standard for analytical purposes, it is not used in

studies of signaling pathways. The active principle, Tebuconazole, is a fungicide that acts by

inhibiting the biosynthesis of ergosterol, a key component of fungal cell membranes. This

disruption of membrane integrity ultimately leads to fungal cell death.
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Caption: Logical relationships in the development of an analytical method for Tebuconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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